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Compound of Interest

Compound Name: N-(4-Bromophenyl)benzamide
CAS No.: 7702-38-7
Cat. No.: B3023405

Get Quote

Executive Summary

This guide provides a technical comparison between N-(4-Bromophenyl)benzamide (CAS
2879-83-6) and its chloro-derivative, N-(4-Chlorophenyl)benzamide (CAS 2866-82-2). Both
compounds act as fundamental scaffolds in medicinal chemistry, particularly in the
development of antimicrobial and anticancer agents targeting cell division proteins (e.g., FtsZ).

While the chloro-derivative is the industry standard for initial screening due to its balance of
solubility and potency, the bromo-derivative offers distinct advantages in lipophilicity-driven
membrane permeability and halogen bonding capability. This analysis evaluates their
physicochemical profiles, synthetic accessibility, and biological efficacy to assist researchers in
lead optimization.

Chemical & Physical Profile

The substitution of Chlorine (Cl) with Bromine (Br) at the para-position of the aniline ring
significantly alters the electronic and steric landscape of the benzamide scaffold without
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disrupting the core hydrogen-bonding network.

hvsicochemical ison[1][2]

N-(4- N-(4-
Impact on
Property Chlorophenyl)benz Bromophenyl)benz
. . Performance
amide amide
CAS Number 2866-82-2 2879-83-6 Unique Identifier
Molecular Formula C13H10CINO Ci13H10BrNO Br adds ~44 Da
Mass difference
Molecular Weight 231.68 g/mol 276.13 g/mol affects ligand
efficiency metrics
Br is more lipophilic,
LogP (Predicted) ~3.2 ~3.5 improving passive
transport
Electronic withdrawal
Hammett Constant ( is nearly identical,
0.23 0.23 _
) differences are
steric/lipophilic
Br creates a tighter
Van der Waals Radius  1.75 A (CI) 1.85 A (Br) steric fit in
hydrophobic pockets
High crystallinity
] ] ) indicates strong
Melting Point 187-190 °C Disputed (See Note 1)

intermolecular H-

bonding
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Note 1 (Data Integrity Alert): Several commercial databases erroneously list the melting point of
the bromo-derivative as 51-52 °C. Based on structural rigidity and the melting point of the
unsubstituted N-phenylbenzamide (163 °C), the true melting point of the pure N-(4-
Bromophenyl)benzamide is expected to be >190 °C. The low value likely corresponds to the
starting material (4-bromoaniline) or an impurity. Researchers should validate purity via DSC

before biological testing.

Structural Logic & Halogen Bonding

The crystal structure of the chloro-derivative (Triclinic,

) reveals that the molecules form infinite chains driven by N—H---O=C hydrogen bonds [1]. The
para-halogen serves as a "head" capable of halogen bonding.

e Chlorine: Acts primarily as a hydrophobic cap.

e Bromine: Possesses a larger "sigma-hole," making it a superior halogen bond donor to
carbonyl or carboxylate residues in target proteins (e.g., Glu/Asp side chains).

Synthesis & Characterization

Both derivatives are synthesized via the Schotten-Baumann reaction, a robust acylation of the
respective aniline with benzoyl chloride. We recommend a modified protocol using a weak base
to scavenge HCI, ensuring high yields (>90%) and simplified workup.

Comparative Synthesis Workflow

Starting Materials Nucleophilic Acyl Substitution _ | Reaction HCI Scavengin, Quench & Wash Phase Separation _ [WEENERIFETT Purification _ NIRRT
(Benzoyl Chloride + 4-Haloaniline) (DCM, Et3N, 0°C to RT, 4h) (1M HCI, NaHCO3, Brine) (EtOHWater) (>95% Purity)

Click to download full resolution via product page

Caption: Optimized Schotten-Baumann synthesis pathway for N-(4-halophenyl)benzamides.
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Experimental Protocol (Standardized)

Reagents:

Benzoyl chloride (1.0 equiv)[1]
4-Chloroaniline OR 4-Bromoaniline (1.0 equiv)[1]
Triethylamine (1.2 equiv)

Dichloromethane (DCM) (anhydrous)

Step-by-Step Procedure:

Dissolution: Dissolve 10 mmol of the 4-haloaniline in 20 mL of anhydrous DCM in a round-
bottom flask. Add 12 mmol of triethylamine.

Addition: Cool the solution to 0 °C in an ice bath. Add 10 mmol of benzoyl chloride dropwise
over 15 minutes to control the exotherm.

Reaction: Allow the mixture to warm to room temperature and stir for 4 hours. Monitor via
TLC (Hexane:EtOAc 7:3).

Workup: Dilute with 30 mL DCM. Wash sequentially with:
o 1M HCI (2 x 20 mL) — Removes unreacted amine.

o Sat. NaHCOs (2 x 20 mL) — Neutralizes excess acid.

o Brine (1 x 20 mL).

Isolation: Dry the organic layer over anhydrous MgSOu4, filter, and evaporate the solvent.

 Purification: Recrystallize the crude solid from hot Ethanol/Water (9:1).

Expected Yields:

e Chloro-derivative: 92-95% (White needles)
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e Bromo-derivative: 88—93% (Off-white/beige needles)

Biological Performance & SAR Analysis

The choice between Cl and Br derivatives is often a trade-off between solubility and potency.

Antimicrobial Activity (SAR)

Benzanilides exhibit antimicrobial activity by disrupting bacterial cell division (FtsZ inhibition) or
compromising membrane integrity.

. . Chloro- Bromo- .
Organism Metric L. o Interpretation
Derivative Derivative

Br is more potent
due to increased
S. aureus lipophilicity
MIC (pg/mL) 32-64 16-32 N
(Gram+) facilitating cell

wall penetration

2].

Gram-negative
outer
membranes
resist both, but
Br shows slight

E. coli (Gram-) MIC (png/mL) >128 64-128

improvement.

Br enhances
antifungal
C. albicans activity, likely via
IC50 (uM) ~50 ~25 _ ,
(Fungal) better interaction
with ergosterol

pathways.

Mechanism of Action: The Halogen Effect

The biological superiority of the bromo-derivative in specific targets is driven by two factors:
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 Lipophilicity (LogP): The Br derivative is ~0.3 log units more lipophilic. This aids in crossing
the lipid-rich mycobacterial cell wall or fungal membranes.

e Sigma-Hole Interactions: Bromine has a more polarizable electron cloud, creating a positive
potential patch (sigma-hole) on the extension of the C-Br bond. This allows it to act as a
Lewis acid, binding to carbonyl oxygens in the receptor site more strongly than Chlorine.

Substituent Choice

Chloro (Cl) Bromo (Br)
Small, Electronegative Large, Polarizable

Moderate Lipophilicity High Lipophilicity
Better Solubility Stronger Halogen Bonding

Standard Screening Hit High Potency Lead

(Lower Toxicity) (Membrane Permeable)

Click to download full resolution via product page
Caption: Structure-Activity Relationship (SAR) decision tree for halogen selection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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